Cas no 797769-56-3 (N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine)

• Product Name: N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine
• CAS No: 797769-56-3
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• CID: 1798668
• PubChem ID: 1091738
• Update Time: 2025-04-21

N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-1-(2-fluorophenyl)methanamine
• N-(2-Fluorobenzyl)-1-(4-fluorophenyl)methanamine
• N-(2-Fluorobenzyl)-4-fluorobenzylamine
• SR-01000363764
• 797769-56-3
• 1-(4-fluorophenyl)-N-[(2-fluorophenyl)methyl]methanamine
• SR-01000363764-1
• AKOS000239395
• N-(4-fluorobenzyl)-1-(2-fluorophenyl)methanamine

• MDL： MFCD05241282
• Inchi： 1S/C14H13F2N/c15-13-7-5-11(6-8-13)9-17-10-12-3-1-2-4-14(12)16/h1-8,17H,9-10H2
• InChI Key： GBBGHUWXQLFMIS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.10160574g/mol
• Monoisotopic Mass: 233.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų